Cas no 7277-86-3 (N-butyl-2-methylaniline)

• Product Name: N-butyl-2-methylaniline
• CAS No: 7277-86-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 543436
• PubChem ID: 11073747
• Update Time: 2025-04-19

N-butyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-2-methyl-
• N-butyl-2-methylaniline
• N-Butyl-o-toluidine
• DTXSID00454185
• N-monobutyltoluidine
• EN300-165227
• NSTOKAMMRZTATB-UHFFFAOYSA-N
• AKOS000241721
• 7277-86-3
• SCHEMBL1485755

• MDL： MFCD00027160
• Inchi： 1S/C11H17N/c1-3-4-9-12-11-8-6-5-7-10(11)2/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： NSTOKAMMRZTATB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)CCCC

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03